Characteristic components in TCM Standards
  • Dihydroberberine
    Dihydroberberine
    • Cat. No.:
    • B031643
    • CAS No.:
    • 483-15-8
    • Molecular Formula:
    • C20H19NO4
    • Molecular Weight:
    • 337.4 g/mol
    Description
    Lambertine is an alkaloid.
    Dihydroberberine has been reported in Thalictrum foliolosum, Chelidonium majus, and other organisms with data available.
    structure in first source...
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  • Methyl Nicotinate
    Methyl Nicotinate
    • Cat. No.:
    • B129896
    • CAS No.:
    • 93-60-7
    • Molecular Formula:
    • C7H7NO2
    • Molecular Weight:
    • 137.14 g/mol
    Description
    Methyl nicotinate is a member of pyridines and an aromatic carboxylic acid.
    Methyl nicotinate is the methyl ester of [DB00627] that is used as an active ingredient as a rubefacient in over-the-counter topical...
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  • Gymnemagenin
    Gymnemagenin
    • Cat. No.:
    • B129900
    • CAS No.:
    • 22467-07-8
    • Molecular Formula:
    • C30H50O6
    • Molecular Weight:
    • 506.7 g/mol
    Description
    Gymnemagenin has been reported in Gymnema sylvestre with data available.
    isolated from Gymnema sylvestre
    - +
  • D-Tryptophan
    D-Tryptophan
    • Cat. No.:
    • B555880
    • CAS No.:
    • 153-94-6
    • Molecular Formula:
    • C11H12N2O2
    • Molecular Weight:
    • 204.22 g/mol
    Description
    D(+)-tryptophan is a white solid. (NTP, 1992)
    D-tryptophan is the D-enantiomer of tryptophan. It has a role as a bacterial metabolite. It is a tryptophan and a D-alpha-amino acid. It is a conjugate base of a ...
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  • Nepitrin
    Nepitrin
    • Cat. No.:
    • B1678194
    • CAS No.:
    • 569-90-4
    • Molecular Formula:
    • C22H22O12
    • Molecular Weight:
    • 478.4 g/mol
    Description
    Nepitrin is a member of flavonoids and a glycoside.
    Nepitrin has been reported in Centaurea jacea, Plantago asiatica, and other organisms with data available.
    - +
  • Nepodin
    Nepodin
    • Cat. No.:
    • B1678195
    • CAS No.:
    • 3785-24-8
    • Molecular Formula:
    • C13H12O3
    • Molecular Weight:
    • 216.23 g/mol
    Description
    Nepodin is a member of naphthols.
    Nepodin has been reported in Rumex nepalensis, Rumex hastatus, and other organisms with data available.
    isolated from Rumex crispus
    - +
  • Nerol
    Nerol
    • Cat. No.:
    • B1678202
    • CAS No.:
    • 106-25-2
    • Molecular Formula:
    • C10H18O
    • Molecular Weight:
    • 154.25 g/mol
    Description
    Nerol is the (2Z)-stereoisomer of 3,7-dimethylocta-2,6-dien-1-ol. It has been isolated from the essential oils from plants like lemon grass. It has a role as a volatile oil component, a plant metabolite and a fr...
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  • Nerolidol
    Nerolidol
    • Cat. No.:
    • B1678203
    • CAS No.:
    • 7212-44-4
    • Molecular Formula:
    • C15H26O
    • Molecular Weight:
    • 222.37 g/mol
    Description
    Nerolidol is a farnesane sesquiterpenoid that is dodeca-1,6,10-triene which carries methyl groups at positions 3, 7 and 11 and a hydroxy group at position 3. It is a natural product that is present in various fl...
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  • Ethylparaben
    Ethylparaben
    • Cat. No.:
    • B3431293
    • CAS No.:
    • 9001-05-2
    • Molecular Formula:
    • C9H10O3
    • Molecular Weight:
    • 166.17 g/mol
    Description
    Ethylparaben is an ethyl ester resulting from the formal condensation of the carboxy group of 4-hydroxybenzoic acid with ethanol, It has a role as an antimicrobial food preservative, an antifungal agent, a plant...
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  • Galactitol
    Galactitol
    • Cat. No.:
    • B15571848
    • CAS No.:
    • 2234851-14-8
    • Molecular Formula:
    • C6H14O6
    • Molecular Weight:
    • 182.17 g/mol
    Description
    Galactitol is an optically inactive hexitol having meso-configuration. It has a role as a metabolite, a human metabolite, an Escherichia coli metabolite and a mouse metabolite.
    Galactitol is a metabolite foun...
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